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Compound of Interest

1,2-DIMETHYL-3-
NITROBENZENE

Cat. No.: B167072

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 1,2-dimethyl-3-
nitrobenzene. Adherence to these procedures is critical for ensuring laboratory safety and
minimizing risk.

Hazard Summary and Quantitative Data

1,2-Dimethyl-3-nitrobenzene is a hazardous chemical that requires careful handling. It is
classified as harmful and can cause irritation to the skin, eyes, and respiratory tract.[1] Below is
a summary of its key hazard and physical property data.

Hazard Classification Description

Harmful if swallowed. The oral LD50 in rats is

Acute Oral Toxicity 2110 mg/kg.[1]
mg/Kkg.

Skin Corrosion/Irritation May cause skin irritation.[1]
Eye Damage/Irritation May cause eye irritation.[1]
Combustibility The substance is combustible.[1]
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Physical and Chemical Properties Value

CAS Number 83-41-0

Molecular Formula CsHsNO2

Molecular Weight 151.16 g/mol
Appearance Pale yellow oil or liquid.
Flash Point 107 °C (225 °F)
Solubility Insoluble in water.

Occupational Exposure Limits (OELS): No specific OSHA PEL (Permissible Exposure Limit) or
ACGIH TLV (Threshold Limit Value) has been established for 1,2-dimethyl-3-nitrobenzene. In
the absence of defined OELSs, it is crucial to handle this chemical with a high degree of caution,
utilizing engineering controls and appropriate PPE to minimize any potential exposure.

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is mandatory. The following workflow
outlines the necessary steps to ensure adequate protection.
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Handling 1,2-Dimethyl-3-nitrobenzene
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Based on Hazards

Select Appropriate PPE

Before Entering Work Area

Proper Donning of PPE

n Designated Area

Safe Chemical Handling

After Completing Work

Proper Doffing of PPE

ollow Disposal Protocol

Dispose of Contaminated PPE

Click to download full resolution via product page
Caption: Logical workflow for PPE selection and use.

Detailed PPE Specifications

Based on the risk assessment for handling 1,2-dimethyl-3-nitrobenzene, the following PPE is
required:
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PPE Category

Specification

Rationale and Best Practices

Eye and Face Protection

Chemical splash goggles
meeting EN166 (EU) or ANSI
Z87.1 (US) standards. A face
shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Butyl rubber gloves are
recommended for handling
aromatic nitro compounds.
Nitrile gloves may be used for
incidental contact but should
be changed immediately upon
contamination. Always inspect
gloves for tears or punctures

before use.

Butyl rubber provides superior
resistance to nitro compounds.
Double gloving can provide

additional protection.

Skin and Body Protection

A flame-resistant lab coat, fully
buttoned, is required. Full-
length pants and closed-toe
shoes are mandatory. For
tasks with a high splash
potential, a chemical-resistant
apron should be worn over the

lab coat.

Provides a barrier against
accidental skin contact and
protects from potential
splashes of the combustible

liquid.

Respiratory Protection

All work with 1,2-dimethyl-3-
nitrobenzene should be
conducted in a certified
chemical fume hood. If
engineering controls are
insufficient or during a spill, a
NIOSH-approved respirator
with an organic vapor (OV)
cartridge is necessary. A Type

A (brown) filter conforming to

Protects against the inhalation
of harmful vapors. A fume

hood is the primary
engineering control to minimize

airborne concentrations.
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EN14387 is also

recommended.[1]

Operational Plan: Handling and Spill Cleanup

Safe Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Verify that the chemical fume hood is functioning correctly.

e Location: Conduct all work involving 1,2-dimethyl-3-nitrobenzene within a certified
chemical fume hood.

o Dispensing: Use appropriate tools (e.g., glass pipettes, syringes) to dispense the chemical.
Avoid generating aerosols.

o Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.

» Storage: Store 1,2-dimethyl-3-nitrobenzene in a tightly sealed, properly labeled container
in a cool, dry, and well-ventilated area away from incompatible materials such as strong
oxidizing agents and strong bases.[1]

Spill Cleanup Protocol:
o Evacuate: Immediately evacuate the area and alert others.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Don the appropriate PPE as specified in the table above, including respiratory
protection.

o Containment: For small spills, absorb the material with an inert absorbent such as sand,
silica gel, or a universal binder.[1] Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and place it into a labeled, sealable
container for hazardous waste.
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» Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),
followed by a thorough wash with soap and water.

o Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as
hazardous waste.

Disposal Plan: Chemical and Contaminated
Materials

Proper disposal of 1,2-dimethyl-3-nitrobenzene and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:
o Waste Identification and Collection:

o Collect all waste containing 1,2-dimethyl-3-nitrobenzene, including unused product,
reaction byproducts, and contaminated materials (e.g., absorbent pads, gloves,
disposable lab coats), in a designated and compatible hazardous waste container.

o The container must be chemically resistant, leak-proof, and have a secure lid.
e Labeling:

o Clearly label the waste container with "HAZARDOUS WASTE" and the full chemical name:
"1,2-Dimethyl-3-nitrobenzene".

o Include the approximate concentration and quantity of the waste. Do not use
abbreviations.

o Storage of Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.

o Ensure the container is kept closed except when adding waste.
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o Disposal of Contaminated PPE:

o Contaminated disposable PPE (gloves, lab coats, etc.) must be disposed of as hazardous
waste.

o Place all contaminated PPE in a designated, labeled hazardous waste bag or container
immediately after doffing.

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and disposal of the chemical
waste.

o Chemical waste generators must comply with all local, regional, and national hazardous
waste regulations to ensure complete and accurate classification and disposal.[1]

By adhering to these detailed safety and handling protocols, researchers can significantly
mitigate the risks associated with 1,2-dimethyl-3-nitrobenzene, fostering a safer laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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